Cas no 1806987-86-9 (6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde
• CAS No: 1806987-86-9
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4883623
• Update Time: 2025-05-21

6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-3-1-4(7(9)10)11-5(2-13)6(3)12(14)15/h1-2,7H
• InChI Key： ZHOWFVYVHBYSKN-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=NC(C=O)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8

Additional information on 6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde

6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde: A Comprehensive Overview

6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde, also known by its CAS No. 1806987-86-9, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and reactivity. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at the 6-position, a fluoro group at the 4-position, a nitro group at the 3-position, and a carboxaldehyde group at the 2-position. These substituents confer the molecule with distinct electronic and steric properties, making it an interesting subject for research in fields such as pharmacology, materials science, and agrochemicals.

The synthesis of 6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and oxidation reactions, to construct this complex molecule. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product while reducing reaction times.

One of the most promising applications of 6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde lies in its potential as a precursor for drug development. The presence of electron-withdrawing groups such as nitro and fluoro substituents enhances the molecule's ability to act as an electrophile in nucleophilic aromatic substitution reactions. This property makes it an ideal candidate for generating bioactive compounds with specific pharmacological profiles. Recent studies have demonstrated its utility in designing inhibitors for key enzymes involved in cancer pathways, showcasing its potential in oncology research.

In addition to its role in drug discovery, this compound has also found applications in materials science. The pyridine ring's aromaticity and conjugation properties make it suitable for use in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as conductive polymers and organic semiconductors. For example, incorporating this compound into polymer frameworks has been shown to enhance charge transport properties, paving the way for its use in next-generation electronic devices.

The environmental impact of 6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde has also been a subject of recent investigations. Studies have focused on understanding its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. Results indicate that under certain conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, further research is required to fully assess its long-term ecological effects.

In conclusion, 6-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carboxaldehyde represents a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, from drug development to materials science. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly important role in both academic and industrial settings.